Cas no 76031-43-1 (2H-Pyran-3,4-dione)

• Product Name: 2H-Pyran-3,4-dione
• CAS No: 76031-43-1
• MF: C₅H₄O₃
• MW: 112.083461761475
• CID: 560850
• PubChem ID: 9866019
• Update Time: 2025-04-19

2H-Pyran-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3,4-dione
• 2H-Pyran-3,4-dione(9CI)
• pyran-3,4-dione
• SCHEMBL11268963
• DTXSID20432086
• 76031-43-1

• Inchi： 1S/C5H4O3/c6-4-1-2-8-3-5(4)7/h1-2H,3H2
• InChI Key： RLKSFDPWAOQOMB-UHFFFAOYSA-N
• SMILES： O1C=CC(C(C1)=O)=O

Computed Properties

• Exact Mass: 112.016043985g/mol
• Monoisotopic Mass: 112.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.4Ų